Cas no 157183-67-0 (6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-)

157183-67-0 structure
Product name:6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
- (E,2S,3S)-2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
- (2S,3S)-(E)-2-amino-3-hydroxy-2-hydroxymethyl-14-oxoicos-6-enoic acid
- 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-
- 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (S-(R*,R*-(E)))-
- AC1O5RSZ
- Mycestericin D
- CHEBI:208854
- 157183-67-0
- 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
-
- Inchi: InChI=1S/C21H39NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h8,10,19,23,25H,2-7,9,11-17,22H2,1H3,(H,26,27)/b10-8+/t19-,21-/m0/s1
- InChI Key: CYGFHEVFZXDUGH-OQOWPKNGSA-N
- SMILES: CCCCCCC(CCCCCC/C=C/CC[C@@H]([C@@](C(=O)O)(N)CO)O)=O
Computed Properties
- Exact Mass: 385.28282334g/mol
- Monoisotopic Mass: 385.28282334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 121Ų
6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)- Related Literature
-
Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
-
Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
-
Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
-
Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
-
Ming Yang,Yunkun Yang,Qi Liu,Hongxi Zhou,Jiayue Han,Xiaoyi Xie,Faxian Xiu,Zehua Hu,Ting Yu J. Mater. Chem. C, 2020,8, 16024-16031
-
Ayuk M. Ako,Valeriu Mereacre,Wolfgang Wernsdorfer,Ian J. Hewitt,Christopher E. Anson,Annie K. Powell Chem. Commun., 2009, 544-546
-
Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
-
8. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
-
Gregor Mali,Jean-Paul Amoureux Phys. Chem. Chem. Phys., 2000,2, 5737-5742
-
Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
157183-67-0 (6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-) Related Products
- 35891-70-4(Myriocin)
- 2229204-96-8(3-(2-chloro-6-methylpyridin-4-yl)butanoic acid)
- 644972-61-2(3-Ethyl-4-(methoxyamino)-2,5-dioxoimidazolidine-4-carboxamide)
- 1091150-66-1(3,5-dimethyl-N-[(4-phenyloxan-4-yl)methyl]benzamide)
- 2034574-91-7(3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea)
- 1804249-31-7(3-Fluoro-4-propionylmandelic acid)
- 252983-78-1(4-(4-METHYLPHENYL)PHENYLMAGNESIUM BROMIDE, 0.25 M in THF)
- 1861378-89-3(1-Chloro-3-cyclopropylpropan-2-ol)
- 1637483-38-5(6-Bromo-2-(piperidin-1-yl)quinoline)
- 188586-96-1(2-amino-3-methyl-2-phenylbutanoic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
pengshengyue
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk